Cas no 1159156-22-5 ((S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride)

• Product Name: (S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride
• CAS No: 1159156-22-5
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 2166071
• Update Time: 2025-06-22

(S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-chloro-benzyloxy)-pyrrolidine hydrochloride
• (S)-3-((4-Chlorobenzyl)oxy)pyrrolidine hydrochloride
• (S)-3-(4-Chlorobenzyloxy)pyrrolidine hydrochloride
• SBB075339
• (3S)-3-[(4-chlorophenyl)methoxy]pyrrolidine, chloride
• (S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride

• Inchi： 1S/C11H14ClNO.ClH/c12-10-3-1-9(2-4-10)8-14-11-5-6-13-7-11;/h1-4,11,13H,5-8H2;1H/t11-;/m0./s1
• InChI Key： NQSYWPVXGAHGEU-MERQFXBCSA-N
• SMILES： ClC1C=CC(=CC=1)CO[C@@H]1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Topological Polar Surface Area: 21.3

Additional information on (S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride

Introduction to (S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride (CAS No. 1159156-22-5)

(S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride, identified by the CAS number 1159156-22-5, is a significant compound in the field of pharmaceutical chemistry. This chiral pyrrolidine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound features a benzyloxy group attached to a pyrrolidine ring, with the presence of a chlorine substituent at the para position of the benzyl group, contributing to its distinct reactivity and binding characteristics.

The stereochemistry of this compound, specifically the (S) configuration, plays a crucial role in its pharmacological activity. Chiral drugs often exhibit different biological responses depending on their optical isomers, making the precise control of stereochemistry essential for therapeutic efficacy and safety. The (S)-configuration of (S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride is particularly important, as it may confer specific interactions with biological targets, leading to enhanced potency or selectivity.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. The pyrrolidine core is a privileged structure that appears frequently in bioactive molecules, owing to its ability to mimic natural amino acid residues and interact with various biological targets. The introduction of functional groups such as the benzyloxy moiety and the chlorine atom further diversifies its pharmacophoric properties, making it a valuable building block for medicinal chemists.

One of the most compelling aspects of (S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride is its potential in the development of targeted therapies. The benzyloxy group can serve as a linker to connect different pharmacophoric units, while the chlorine atom can participate in hydrogen bonding or halogen interactions with biological targets. These features make it an attractive candidate for designing small-molecule inhibitors or modulators.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. Computational modeling and experimental assays have been employed to understand how subtle modifications in the structure of (S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride can influence its binding affinity and selectivity. For instance, modifications to the benzyloxy group or the pyrrolidine ring have shown promising results in enhancing potency against specific biological targets.

The hydrochloride salt form of this compound improves its solubility and stability, which are critical factors for pharmaceutical formulations. Improved solubility can enhance bioavailability, while stability ensures that the drug remains effective throughout its shelf life. These properties make (S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride a suitable candidate for further development into therapeutic agents.

Another area of interest is the use of this compound in combination therapies. The unique properties of (S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride may allow it to be used in conjunction with other drugs to achieve synergistic effects. This approach is particularly relevant in treating complex diseases where multiple targets need to be modulated simultaneously.

The synthesis of (S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and enantiomeric purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities for preclinical and clinical studies.

Preclinical studies have begun to explore the potential applications of (S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride in various therapeutic areas. Initial findings suggest that it may have utility in treating neurological disorders, cancer, and inflammatory conditions. These early studies provide a foundation for further investigation and highlight the compound's promise as a lead molecule for drug discovery.

The development of novel drugs is a complex process that involves extensive testing to ensure safety and efficacy. (S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride is currently undergoing rigorous evaluation through preclinical trials and will require additional research before it can be considered for human use. However, its unique structural features and promising preliminary results make it an exciting compound to watch in the field of pharmaceutical chemistry.

In conclusion, (S)-3-(4-Chloro-benzyloxy)-pyrrolidine hydrochloride (CAS No. 1159156-22-5) is a versatile and promising compound with significant potential in drug development. Its unique structural features, stereochemistry, and functional groups make it an attractive candidate for designing targeted therapies. As research continues, this compound is expected to play a crucial role in addressing unmet medical needs across various therapeutic areas.